Cas no 921772-03-4 (Decane, 3-nitro-4-(nitromethyl)-, (3S,4S)-)

• Product name: Decane, 3-nitro-4-(nitromethyl)-, (3S,4S)-
• CAS No: 921772-03-4
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 743158
• PubChem ID: 71422014

Decane, 3-nitro-4-(nitromethyl)-, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• Decane, 3-nitro-4-(nitromethyl)-, (3S,4S)-
• (3S,4S)-3-nitro-4-(nitromethyl)decane
• 921772-03-4
• DTXSID60841057

• Inchi： InChI=1S/C11H22N2O4/c1-3-5-6-7-8-10(9-12(14)15)11(4-2)13(16)17/h10-11H,3-9H2,1-2H3/t10-,11-/m0/s1
• InChI Key： IEZKULKAMCKGEQ-QWRGUYRKSA-N
• SMILES： CCCCCCC(C[N+](=O)[O-])C(CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.6Ų